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Compound of Interest

Compound Name: Hydroxy-PEG1-(CH2)2-Boc

Cat. No.: B1673963

This in-depth technical guide provides a comprehensive overview of the synthesis of tert-butyl
(2-(2-hydroxyethoxy)ethyl)carbamate, a molecule commonly referred to as Boc-NH-PEG2-OH.
This guide is intended for researchers, scientists, and drug development professionals, offering
detailed experimental protocols, structured data presentation, and a visual representation of
the synthetic workflow.

Note on Nomenclature: The requested compound, "Hydroxy-PEG1-(CH2)2-Boc," is
structurally ambiguous. Based on common chemical naming conventions and available
literature, this guide focuses on the synthesis of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate
(CAS 139115-91-6), a well-characterized and commercially available compound that closely
matches the described structure. This molecule is a valuable bifunctional linker in drug
discovery, particularly in the development of Proteolysis Targeting Chimeras (PROTACs) and
Antibody-Drug Conjugates (ADCSs), due to its hydrophilic PEG spacer and the versatile Boc-
protected amine and terminal hydroxyl functional groups.[1][2][3]

Physicochemical Data of Reactants and Product

A thorough understanding of the properties of all chemical entities is crucial for a successful
synthesis. The following tables summarize the key physicochemical data for the starting
material, reagent, and the final product.

Table 1: Physicochemical Properties of Reactants
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Di-tert-butyl dicarbonate

Property 2-(2-aminoethoxy)ethanol .

(Boc Anhydride)
CAS Number 929-06-6 24424-99-5
Molecular Formula C4H11NO2 C10H1805
Molecular Weight 105.14 g/mol 218.25 g/mol

o Colorless to white solid or

Appearance Colorless to pale yellow liquid o

liquid
Density 1.057 g/mL at 25 °C 0.95g/mL at 25 °C
Boiling Point 223-224 °C 56-57 °C at 0.5 mmHg

Table 2: Physicochemical Properties of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate

(Product)
Property Value
CAS Number 139115-91-6[1][3][4]

Molecular Formula

CO9H19NO4[4]

Molecular Weight 205.25 g/mol [4][5]
Appearance Colorless oil

Purity >97%

Density 1.061 g/mL at 25 °C

Refractive Index

n20/D 1.454

Storage

Store at -5°C, keep in dry and avoid sunlight[1]

Synthesis Protocol

The synthesis of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate is achieved through the Boc-
protection of the primary amine of 2-(2-aminoethoxy)ethanol using di-tert-butyl dicarbonate.[3]
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Materials:

e 2-(2-aminoethoxy)ethanol
 Di-tert-butyl dicarbonate
¢ Dichloromethane (DCM)
o Ethyl acetate

e Hexane

 Silica gel for column chromatography

Experimental Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 2-(2-aminoethoxy)ethanol (1.0 equivalent)
in dichloromethane (DCM).

» Addition of Boc Anhydride: To the stirred solution at room temperature, slowly add di-tert-
butyl dicarbonate (1.0 equivalent).

» Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC). The reaction is typically complete when the starting amine is no longer visible by TLC.

» Workup: Upon completion, concentrate the reaction mixture under reduced pressure to
remove the solvent.

« Purification: Purify the crude product by column chromatography on silica gel, eluting with a
gradient of ethyl acetate in hexane (e.g., 50-70% ethyl acetate/hexane) to afford the pure
tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate as a colorless oil.[3]

Characterization Data:

The identity and purity of the synthesized product can be confirmed using various analytical
techniques.

Table 3: Analytical Characterization of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate
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Analysis Data

55.28 (br's, 1H), 3.74 (br t, J = 4.1 Hz, 2H),
1H NMR (400 MHz, CDCls) 3.59-3.54 (m, 4H), 3.32-3.28 (m, 2H), 3.08 (br s,
1H), 1.44 (s, 9H)[3]

13C NMR (100 MHz, CDCl3) 5 156.1, 79.2, 72.2, 70.2, 61.5, 40.3, 28.3[3]
IR (CH2Cl2) 3228 (br), 3035, 2927, 2855, 1523 cm~1[3]
LRMS (ESI) miz 228.0 (M+Na)*[3]

Calculated for CoaH20NO4 [M+H]*+: 206.1392,

HRMS (ESI
(ESI) Found: 206.1390[3]

Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis and purification process for
tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate.

Reactants:

2-(2-aminoethoxy)ethanol EocRrsiceton Solvent Removal Clalun GienEig iy Product:
Di-tert-butyl dicarbonate in DCM at RT (Silica Gel, EtOAc/Hexane) Boc-NH-PEG2-OH

Click to download full resolution via product page
Caption: Synthesis and purification workflow for Boc-NH-PEG2-OH.

This comprehensive guide provides the necessary information for the successful synthesis and
characterization of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate. Researchers should always
adhere to standard laboratory safety practices when performing these procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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